Cas no 1804463-81-7 (3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride
• CAS No: 1804463-81-7
• MF: C₇H₂BrClF₂INO
• MW: 396.355159282684
• CID: 4863208
• Update Time: 2025-09-27

3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H2BrClF2INO/c8-2-1-3(12)5(6(9)14)13-4(2)7(10)11/h1,7H
• InChI Key： WCQQHLGORPAEPP-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1C(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride (CAS No. 1804463-81-7)

3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride (CAS No. 1804463-81-7) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique multifunctional structure, has garnered attention in recent years due to its role in the development of next-generation therapeutics and crop protection agents. Its molecular framework, featuring bromine, iodine, and difluoromethyl groups, offers exceptional reactivity for cross-coupling reactions and selective functionalization.

In the context of drug discovery, 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride serves as a critical building block for small-molecule inhibitors targeting kinase pathways and enzyme modulation. Researchers have leveraged its electron-deficient pyridine core to design compounds with improved bioavailability and target specificity. The inclusion of fluorine atoms enhances metabolic stability, a key consideration in medicinal chemistry optimization. Recent studies highlight its utility in oncology research, particularly in the synthesis of tyrosine kinase inhibitors for precision medicine applications.

The agrochemical industry also benefits from this compound's versatility. Its polyhalogenated structure contributes to the development of novel pesticides with enhanced pest resistance management properties. With growing global emphasis on sustainable agriculture, 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride enables the creation of low-environmental-impact formulations that align with green chemistry principles. Manufacturers are increasingly adopting this intermediate to address challenges such as crop yield optimization and residue reduction.

From a synthetic chemistry perspective, the compound's carbonyl chloride moiety provides an excellent handle for amide bond formation and nucleophilic substitution reactions. This reactivity profile makes it invaluable for high-throughput parallel synthesis in combinatorial chemistry platforms. The orthogonal reactivity of its halogen substituents allows for sequential functionalization, a feature particularly prized in library design for structure-activity relationship (SAR) studies.

Recent advancements in flow chemistry and continuous processing have further elevated the importance of 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride. Its compatibility with microwave-assisted synthesis and photochemical activation methods has enabled more efficient scale-up processes in industrial settings. These technological innovations address the pharmaceutical industry's growing demand for cost-effective API manufacturing while maintaining stringent quality control standards.

Quality specifications for CAS No. 1804463-81-7 typically emphasize high purity grades (>98%) with strict control of heavy metal content and residual solvents. Analytical characterization commonly employs HPLC-MS, NMR spectroscopy, and elemental analysis to verify structural integrity. The compound's stability profile requires storage under inert atmosphere conditions, with particular attention to moisture sensitivity due to the carbonyl chloride functionality.

Market trends indicate rising demand for 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride across North America and Asia-Pacific regions, driven by expanding contract research organizations and generic drug development pipelines. The compound's patent landscape shows increasing activity in bioconjugation techniques and targeted drug delivery systems, reflecting broader industry shifts toward personalized medicine approaches.

Environmental considerations surrounding halogenated compounds have prompted research into greener synthetic routes for 1804463-81-7. Emerging catalytic methods utilizing palladium nanoparticles and electrochemical synthesis demonstrate promise for reducing the ecological footprint of production processes. These developments align with the UN Sustainable Development Goals and industry-wide commitments to responsible chemical manufacturing.

Future applications of 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride may extend into material science, particularly in the design of organic electronic materials and metal-organic frameworks (MOFs). Its electron-withdrawing characteristics and structural rigidity offer interesting possibilities for molecular engineering of functional materials with tailored optoelectronic properties.